Cas no 380549-69-9 (5-bromo-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide)

• Product Name: 5-bromo-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• CAS No: 380549-69-9
• MF: C₁₃H₈BrN₃OS₂
• MW: 366.256118774414
• MDL: MFCD03477815
• CID: 5455985
• PubChem ID: 2354167
• Update Time: 2025-07-19

5-bromo-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(4-(pyridin-2-yl)thiazol-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-bromo-N-[4-(2-pyridinyl)-2-thiazolyl]-
• 5-bromo-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide

• MDL： MFCD03477815
• Inchi： 1S/C13H8BrN3OS2/c14-11-5-4-10(20-11)12(18)17-13-16-9(7-19-13)8-3-1-2-6-15-8/h1-7H,(H,16,17,18)
• InChI Key： ZJNFOQABHVJICF-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=NC=CC=C3)=CS2)=O)SC(Br)=CC=1

Additional information on 5-bromo-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide

Introduction to 5-bromo-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS No. 380549-69-9)

5-bromo-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide, identified by its CAS number 380549-69-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its structural complexity and potential biological activity. The presence of multiple aromatic rings, including a thiophene and a pyridine moiety, along with functional groups such as a bromo substituent and an amide linkage, makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 5-bromo-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide incorporates key pharmacophoric elements that are frequently explored in the design of bioactive molecules. The thiophene ring is known for its stability and ability to interact with biological targets, while the pyridine group can enhance solubility and binding affinity. The bromo substituent at the 5-position of the thiophene ring introduces a site for further chemical modification, enabling the synthesis of derivatives with tailored properties. Additionally, the amide group at the 2-position of the thiophene ring provides a versatile handle for conjugation with other molecules, facilitating the development of prodrugs or targeted therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazole derivatives due to their diverse biological activities. Thiazole scaffolds are widely recognized for their role in antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The incorporation of additional heterocyclic rings, such as thiophene and pyridine, into thiazole-based molecules can enhance their binding interactions with biological targets. For instance, studies have shown that thiazole-pyridine hybrids exhibit potent activity against various enzymes and receptors involved in pathogenic processes.

The 5-bromo-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide molecule represents an innovative approach to leveraging these structural features for therapeutic purposes. The bromo group not only serves as a reactive site for further functionalization but also may contribute to the compound's bioavailability by influencing its metabolic pathways. The pyridine moiety is particularly noteworthy for its ability to form hydrogen bonds with biological targets, which can enhance the compound's affinity and selectivity. These characteristics make it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 5-bromo-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide with biological targets. These tools have been instrumental in identifying potential drug candidates and optimizing their structures for improved efficacy. For example, virtual screening techniques have been used to evaluate the compound's binding affinity to enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammation.

In addition to computational studies, experimental approaches have also been employed to investigate the biological activity of 5-bromo-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide. In vitro assays have revealed promising results regarding its potential as an antimicrobial agent, with activity against several bacterial strains being observed. Furthermore, preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings underscore the compound's potential as a lead molecule for further development.

The synthesis of 5-bromo-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the thiazole and thiophene rings, followed by functionalization at specific positions using bromination and amidation techniques. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision. Techniques such as transition-metal-catalyzed reactions and flow chemistry have been particularly useful in streamlining synthetic routes.

The pharmacokinetic properties of 5-bromo-N-4-(pyridin-2-yli)-1,3-thiazol--(thiophen--carboxamide) (CAS No: 380549--69--9) are also critical factors that need to be considered during drug development. Studies on related compounds have shown that thiazole derivatives can exhibit varying levels of absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for predicting how the compound will behave in vivo and for designing effective dosing regimens. Further research is needed to fully characterize the ADME profile of this specific molecule.

The regulatory landscape for new drug candidates also plays a significant role in determining the path forward for 5-bromo-N--4--(pyridin--(yli))--1,3-thiazoI--(thien--carboxamide) (CAS No: 380549--69--9). Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is necessary for clinical trials and eventual market approval. This involves rigorous testing to assess safety and efficacy across various populations. The complexity of these regulatory requirements underscores the importance of thorough preclinical research before advancing into human trials.

In conclusion,5-bromo-N--4-(pyridin--(yli))--1,3-thiazoI--(thien--carboxamide) (CAS No: 380549--69--9) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities。The combination of computational modeling，experimental assays，and advanced synthetic techniques provides a robust framework for evaluating its therapeutic potential。Further studies are warranted to elucidate its mechanism of action，optimize its pharmacokinetic properties，and assess its suitability for clinical development。With continued research，this compound could contribute significantly to advancements in medicine。